Cas no 1393570-56-3 (2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: 2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 1393570-56-3
• MF: C₆H₆F₃NOS
• MW: 197.178150653839
• MDL: MFCD22544099
• CID: 5602296
• PubChem ID: 72214630
• Update Time: 2023-11-24

2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AB77180
• EN300-1625751
• 2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
• 2-[2-(TRIFLUOROMETHYL)-1,3-THIAZOL-5-YL]ETHANOL
• 1393570-56-3
• 5-Thiazoleethanol, 2-(trifluoromethyl)-
• 2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol

• MDL： MFCD22544099
• Inchi： 1S/C6H6F3NOS/c7-6(8,9)5-10-3-4(12-5)1-2-11/h3,11H,1-2H2
• InChI Key： NSYCNFCYCOJGBF-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC=C1CCO

Computed Properties

• Exact Mass: 197.01221947g/mol
• Monoisotopic Mass: 197.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 191.6±40.0 °C(Predicted)
• pka: 14.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles